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Compound of Interest

Compound Name: Carasiphenol C

Cat. No.: B12093399

An In-depth Technical Guide to the Natural Sources and Isolation of Carasiphenol C

Introduction

Carasiphenol C is a naturally occurring oligostilbenoid, specifically a resveratrol trimer.[1][2][3]
As a member of the stilbenoid class of polyphenols, it is formed through the oxidative coupling
of resveratrol units.[1][4] These compounds are of significant interest to the scientific
community due to their diverse and potent biological activities. This guide provides a
comprehensive overview of the known natural sources of Carasiphenol C, detailed
methodologies for its isolation and purification, and its key physicochemical properties, tailored
for researchers, scientists, and drug development professionals.

Natural Sources of Carasiphenol C

Carasiphenol C has been identified and isolated from a select number of plant species across
different families. The primary sources reported in the literature are detailed below. The genus
Caragana, in particular, is recognized as a rich source of unique oligostilbenes.

Table 1: Natural Sources of Carasiphenol C

Plant Species Family Part of Plant Used Reference(s)
Caragana sinica Fabaceae Aerial parts, Roots

Cenchrus echinatus Poaceae Seeds, Roots

Carex humilis Cyperaceae Not specified
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Isolation and Purification Protocols

The isolation of Carasiphenol C, like other oligostilbenoids, involves multi-step extraction and
chromatographic purification. The general workflow begins with the collection and processing of
the plant material, followed by solvent extraction and a series of chromatographic separations
to isolate the compound of interest.

General Experimental Workflow

The following diagram illustrates a generalized workflow for the isolation of Carasiphenol C
from a plant source, based on methodologies described for related compounds.
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Caption: Generalized workflow for the isolation and purification of Carasiphenol C.
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Detailed Methodologies

1.

Extraction from Caragana sinica (Roots)
Plant Material: The roots of Caragana sinica are collected, dried, and pulverized.

Extraction: The powdered plant material is extracted with a suitable solvent, such as
methanol or ethanol, at room temperature. The extraction is typically repeated multiple times
to ensure maximum vyield.

Concentration: The solvent from the combined extracts is removed under reduced pressure
using a rotary evaporator to yield a crude extract.

Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. The ethyl
acetate-soluble fraction is often enriched with phenolic compounds like oligostilbenoids.

Purification: The ethyl acetate fraction is subjected to a series of chromatographic
techniques. This may include open column chromatography on silica gel or Sephadex LH-20,
followed by preparative High-Performance Liquid Chromatography (HPLC) to yield pure
Carasiphenol C.

. Extraction from Cenchrus echinatus (Seeds and Roots)

Plant Material: The seeds and roots of Cenchrus echinatus are processed into a fine powder.
Extraction: A methanol extract of the plant material is prepared.

Fractionation: The resulting methanol extract is partitioned, with an ethyl acetate fraction
being collected for further study.

Purification: The ethyl acetate fraction, which contains a mixture of stilbenoids, is further
purified. This involves chromatographic methods, which led to the successful isolation of
pallidol, Carasiphenol C, and nepalensinol B.

. Structural Elucidation
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The definitive identification of isolated Carasiphenol C is achieved through comprehensive
spectroscopic analysis. Techniques employed include:

e 1D and 2D Nuclear Magnetic Resonance (NMR): Including *H NMR, 13C NMR, COSY,
HMQC, and HMBC experiments to determine the connectivity of atoms.

o High-Resolution Electrospray lonization Mass Spectrometry (HRESI-MS): To determine the
precise molecular formula.

Physicochemical and Spectroscopic Data

The fundamental properties of Carasiphenol C are summarized in the table below. This data is
crucial for its identification and characterization.

Table 2: Physicochemical Properties of Carasiphenol C

Property Value Reference(s)

Molecular Formula Ca2H3209

Molecular Weight 680.70 g/mol

CAS Number 868168-04-1

Class Stilbenoid, Oligostilbenoid

Appearance Brown S.0|id (as described for a

related isolated compound)

Conclusion

Carasiphenol C is a complex resveratrol trimer with established natural sources in the plant
kingdom, particularly within the Caragana and Cenchrus genera. Its isolation requires a
systematic approach involving solvent extraction, partitioning, and multiple stages of
chromatography. The detailed protocols and data presented in this guide offer a valuable
resource for natural product chemists, pharmacologists, and drug discovery professionals
interested in the therapeutic potential of oligostilbenoids. Further research into the biological
activities and potential applications of Carasiphenol C is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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